3-(4-Bromo-2,6-difluorophenyl)propanoic acid

Specification

• CAS No.: 1502404-82-1
• Molecular Formula: C9H7BrF2O2
• Molecular Weight: 265.054
• IUPAC Name: 3-(4-bromo-2,6-difluorophenyl)propanoic acid
• Standard InChI: InChI=1S/C9H7BrF2O2/c10-5-3-7(11)6(8(12)4-5)1-2-9(13)14/h3-4H,1-2H2,(H,13,14)
• Standard InChI Key: HLELMAMHQYOLPB-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1F)CCC(=O)O)F)Br

Introduction

3-(4-Bromo-2,6-difluorophenyl)propanoic acid is an organic compound with the molecular formula C9H7BrF2O2. It features a phenyl ring substituted with a bromine atom and two fluorine atoms, connected to a propanoic acid moiety. This unique structure contributes to its distinctive chemical properties and reactivity, making it a valuable compound in synthetic and medicinal chemistry.

Synthesis

The synthesis of 3-(4-Bromo-2,6-difluorophenyl)propanoic acid typically involves advanced techniques such as continuous flow reactors and purification methods like crystallization and chromatography to optimize yield and purity.

Biological Activity

The biological activity of 3-(4-Bromo-2,6-difluorophenyl)propanoic acid is primarily attributed to its interactions with various biological targets, including enzymes and receptors. These interactions are crucial for understanding its therapeutic potential and may involve pathways related to inflammation and cancer biology.

Pharmaceutical Development

This compound serves as an important building block in the development of pharmaceuticals due to its unique structure and reactivity. Its potential applications include the development of drugs targeting inflammation and cancer.

Agrochemicals

In addition to pharmaceuticals, 3-(4-Bromo-2,6-difluorophenyl)propanoic acid may also be utilized in the development of agrochemicals, leveraging its chemical properties for pest control or plant protection.

Research Findings

Further research is required to elucidate the specific mechanisms through which this compound exerts its biological effects. Studies focusing on its interaction with biological targets will be crucial for fully characterizing these interactions and their implications for drug development.

Comparison with Similar Compounds

Several compounds exhibit structural similarities with 3-(4-Bromo-2,6-difluorophenyl)propanoic acid, but its unique combination of bromine and fluorine substituents imparts distinct chemical reactivity and biological activity compared to other similar compounds.